Cas no 1804063-28-2 (3-(Bromomethyl)-2-methoxyphenylhydrazine)

• Product Name: 3-(Bromomethyl)-2-methoxyphenylhydrazine
• CAS No: 1804063-28-2
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 4934834
• Update Time: 2025-11-06

3-(Bromomethyl)-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-methoxyphenylhydrazine

• Inchi： 1S/C8H11BrN2O/c1-12-8-6(5-9)3-2-4-7(8)11-10/h2-4,11H,5,10H2,1H3
• InChI Key： NYVAEQHPQBYBOR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1OC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.7
• Topological Polar Surface Area: 47.3

Additional information on 3-(Bromomethyl)-2-methoxyphenylhydrazine

Exploring the Properties and Applications of 3-(Bromomethyl)-2-methoxyphenylhydrazine (CAS No. 1804063-28-2)

3-(Bromomethyl)-2-methoxyphenylhydrazine (CAS No. 1804063-28-2) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique bromomethyl and methoxyphenylhydrazine functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemical development, and material science.

The molecular structure of 3-(Bromomethyl)-2-methoxyphenylhydrazine features a bromomethyl group attached to a methoxyphenylhydrazine backbone. This combination of functional groups makes it a valuable building block for constructing heterocyclic compounds, which are prevalent in many biologically active molecules. The presence of the bromomethyl group allows for further functionalization through nucleophilic substitution reactions, while the hydrazine moiety can participate in condensation reactions to form hydrazones or other nitrogen-containing heterocycles.

One of the most compelling aspects of 3-(Bromomethyl)-2-methoxyphenylhydrazine is its role in medicinal chemistry. Researchers have explored its use as a precursor in the synthesis of potential therapeutic agents, particularly those targeting neurological disorders and inflammatory conditions. The compound's ability to serve as a scaffold for drug-like molecules has made it a subject of interest in high-throughput screening and combinatorial chemistry. Additionally, its methoxy group can influence the pharmacokinetic properties of derived compounds, such as solubility and metabolic stability.

In the agrochemical sector, 3-(Bromomethyl)-2-methoxyphenylhydrazine has shown promise as an intermediate for developing novel pesticides and herbicides. The bromomethyl functionality can be leveraged to introduce other bioactive moieties, creating compounds with specific modes of action against pests or weeds. This adaptability aligns with the growing demand for sustainable agrochemicals that minimize environmental impact while maintaining efficacy.

The synthesis of 3-(Bromomethyl)-2-methoxyphenylhydrazine typically involves multi-step organic reactions, starting from readily available precursors like 2-methoxyphenylhydrazine. Modern synthetic protocols emphasize efficiency, yield optimization, and minimal waste generation, reflecting the broader trend toward green chemistry principles. Researchers are also exploring catalytic methods to enhance the sustainability of its production, addressing concerns about resource consumption and environmental footprint.

From a commercial perspective, the demand for 3-(Bromomethyl)-2-methoxyphenylhydrazine is driven by its utility in both academic and industrial settings. Suppliers and manufacturers often highlight its high purity and consistency, which are critical for reproducible research outcomes. The compound's CAS number (1804063-28-2) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical and agrochemical industries continue to innovate, the relevance of this compound is expected to grow, particularly in emerging markets focused on precision medicine and sustainable agriculture.

Safety and handling of 3-(Bromomethyl)-2-methoxyphenylhydrazine require adherence to standard laboratory practices. While not classified as highly hazardous, proper storage, ventilation, and personal protective equipment are recommended to mitigate potential risks associated with its use. Researchers are encouraged to consult material safety data sheets (MSDS) and follow institutional guidelines when working with this compound.

In summary, 3-(Bromomethyl)-2-methoxyphenylhydrazine (CAS No. 1804063-28-2) represents a valuable tool in synthetic chemistry, with applications spanning drug development, agrochemicals, and beyond. Its unique structural features and reactivity profile make it a sought-after intermediate for researchers aiming to design novel molecules with tailored properties. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.